Cas no 2171249-65-1 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• CAS No: 2171249-65-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6109146
• PubChem ID: 165586615
• Update Time: 2025-05-20

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutyl}acetic acid
• 2171249-65-1
• EN300-1538325

• Inchi： 1S/C25H28N2O5/c1-2-21(23(30)27-25(12-7-13-25)14-22(28)29)26-24(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,2,7,12-15H2,1H3,(H,26,31)(H,27,30)(H,28,29)/t21-/m1/s1
• InChI Key： YLGYIGKGGRIXHY-OAQYLSRUSA-N
• SMILES： OC(CC1(CCC1)NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic Acid

Introduction to the Compound

The compound 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid (CAS No. 2171249-65-1) is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Structural Analysis and Synthesis

The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and functional group compatibility. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. Recent advancements in asymmetric synthesis have enabled the precise control of the R configuration at the butanamide position, ensuring high enantiomeric purity. This level of control is essential for applications in pharmaceuticals, where stereochemistry often dictates biological activity.

Applications in Drug Discovery

Research into this compound has revealed its potential as a lead molecule in the development of novel therapeutics. The cyclobutane ring, known for its unique strain and reactivity, has been implicated in various bioactive compounds. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases. The integration of the Fmoc group allows for easy modification, enabling researchers to explore a wide range of pharmacophores with varying bioavailability and efficacy.

Materials Science and Chemical Engineering

Beyond its biological applications, this compound has shown promise in materials science. The rigid structure provided by the cyclobutane ring and the electron-withdrawing nature of the acetic acid moiety make it an attractive candidate for use in polymer chemistry. Recent research has focused on its potential as a monomer in the synthesis of high-performance polymers with tailored mechanical and electronic properties. These polymers could find applications in advanced materials for electronics, aerospace, and renewable energy technologies.

Conclusion and Future Directions

The compound 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid represents a fascinating intersection of organic chemistry, drug discovery, and materials science. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications, this compound is poised to play a significant role in advancing both therapeutic development and material innovation.